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This guide provides a comprehensive comparison of Vasoactive Intestinal Peptide (VIP)

knockout (KO) mouse models with their wild-type (WT) counterparts, supported by

experimental data from peer-reviewed studies. Vasoactive Intestinal Peptide is a 28-amino

acid neuropeptide with a wide range of biological functions, including roles in the nervous,

immune, cardiovascular, and gastrointestinal systems.[1][2] The targeted deletion of the VIP

gene in mice has created a valuable tool for elucidating the physiological and

pathophysiological roles of this peptide.[3]

Phenotypic Comparison: VIP Knockout vs. Wild-
Type Mice
The absence of VIP in knockout mice leads to a complex and multi-systemic phenotype. Below

is a summary of key findings across various physiological systems, with quantitative data

presented for direct comparison.

Cardiovascular System
VIP KO mice spontaneously develop a cardiovascular phenotype characterized by

cardiomyopathy and pulmonary hypertension.[3][4][5] Magnetic Resonance Imaging (MRI) has

revealed significant alterations in cardiac structure and function in these animals.[4][6]

Table 1: Cardiovascular Phenotype in VIP KO Mice
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Parameter
Wild-Type (WT)
Mice

VIP Knockout (KO)
Mice

Reference

Cardiac Structure Normal

Biventricular dilated

cardiomyopathy,

thinning of the left

ventricular wall,

increased right and

left ventricular

chamber size.[4]

[4]

Pulmonary Arteries Normal

Thickened and

remodeled pulmonary

arteries.[3]

[3]

Gene Expression

(Lungs)
Baseline

Myh1 upregulated

224-fold, Mylpf

increased 72-fold,

Tnnt3 increased 105-

fold, Tnnc2 increased

181-fold.[4]

[4]

Right Ventricular

Hypertension
Absent

Moderate right

ventricular

hypertension and

hypertrophy present in

males.[3]

[3]

Immune System
VIP is a known immunomodulator, and its absence results in a pro-inflammatory phenotype.[7]

[8] VIP KO mice exhibit enhanced Th1 and reduced Th2 immune responses.[9]

Table 2: Immune System Alterations in VIP KO Mice
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Parameter
Wild-Type (WT)
Mice

VIP Knockout (KO)
Mice

Reference

Asthma Phenotype Absent

Spontaneous asthma-

like phenotype with

peribronchiolar airway

inflammation

(lymphocytes and

eosinophils) and

airway hyper-

responsiveness.[5][10]

[11]

[5][10][11]

Cytokine Profile

(BALF)
Baseline

Spontaneous

upregulation of IFN-γ,

IL-5, and IL-6.[10][11]

[10][11]

Anti-viral Immunity Normal

Augmented cellular

immune responses to

murine

cytomegalovirus

(mCMV) infection,

with accelerated viral

clearance and

reduced mortality.[9]

[9]

T-cell Polarization Balanced Th1/Th2

Enhanced Th1

polarization and

reduced Th2

polarization.[9]

[9]

Regulatory T-cells

(Treg)
Normal

Reduced numbers of

Foxp3+ Treg cells in

the thymus and

spleen.[8]

[8]

Nervous System
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VIP plays a significant role in the central nervous system, particularly in circadian rhythms and

cognitive functions.[3][12]

Table 3: Neurological and Behavioral Phenotypes in VIP KO Mice

Parameter
Wild-Type (WT)
Mice

VIP Knockout (KO)
Mice

Reference

Circadian Rhythm Normal

Impaired circadian

rhythm generation;

some homozygotes

develop arrhythmic

circadian periods in

constant darkness.[3]

[12]

[3][12]

Contextual Fear

Conditioning (Recall)
Normal recall

No deficit at 24 hours

post-training, but

significant reduction in

recall at 36, 48, 60,

72, 96, and 120 hours

post-training.[12]

[12]

Learning and Memory Normal

Selective cognitive

deficits; normal

acquisition of fear

conditioning but

impaired long-term

recall.[12]

[12]

Gastrointestinal System
As its name suggests, VIP has profound effects on the gastrointestinal (GI) tract.[13][14] VIP

KO mice present with significant morphological and functional abnormalities in the gut.[13]

Table 4: Gastrointestinal Phenotypes in VIP KO Mice
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Parameter
Wild-Type (WT)
Mice

VIP Knockout (KO)
Mice

Reference

Intestinal Morphology Normal

Increased bowel

weight, decreased

bowel length,

thickening of smooth

muscle layers,

increased villi length,

and a higher number

of goblet cells.[13][14]

[13][14]

Mucus Secretion Normal

Goblet cells are

deficient in mucus

secretion.[13][14]

[13][14]

Intestinal Transit Normal
Impaired intestinal

transit.[13]
[13]

Inflammatory Bowel

Disease Model

(TNBS-induced colitis)

Standard pathology

Reduced weight loss

and intestinal

damage, with

decreased local and

systemic levels of

TNF-α and IL-6.[14]

[14]

Gut Microbiota Normal composition
Altered gut microbiota

communities.[1]
[1]

Metabolic Phenotype
Recent studies have highlighted a role for VIP in taste perception and energy homeostasis.[15]

[16]

Table 5: Metabolic and Taste Perception Phenotypes in VIP KO Mice
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Parameter
Wild-Type (WT)
Mice

VIP Knockout (KO)
Mice

Reference

Plasma Glucose Normal

Elevated non-fasting

and fasting glucose

levels.[15]

[15]

Plasma Insulin Normal

Significantly elevated

fasting insulin levels.

[15]

[15]

Plasma Leptin Normal

Significantly elevated

plasma leptin levels.

[15]

[15]

Body Weight and Fat

Mass
Normal

Consistently lower

body weight and a

reduced tendency to

accumulate body fat.

[2]

[2]

Sweet Taste

Preference
Normal

Enhanced taste

preference for sweet

tastants.[15][16]

[15][16]

Taste Bud Leptin

Receptor Expression
Normal

Significantly

decreased leptin

receptor expression in

taste cells.[15]

[15]

Experimental Protocols
Detailed methodologies are crucial for replicating and building upon existing research. Below

are summaries of key experimental protocols used in the characterization of VIP KO mice.

Contextual Fear Conditioning
This protocol is used to assess learning and memory.

Apparatus: A conditioning chamber with a grid floor connected to a shock generator.
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Training: Mice are placed in the chamber and allowed to explore for a set period (e.g., 2

minutes). A conditioned stimulus (CS), often an auditory cue, is presented, followed by an

unconditioned stimulus (US), a mild foot shock (e.g., 0.2 mA for 2 seconds). This pairing is

typically repeated.

Testing: At various time points after training (e.g., 24, 48, 72 hours), mice are returned to the

same chamber (the context) without the shock.

Measurement: The primary measure is "freezing" behavior (the complete absence of

movement except for respiration), which is indicative of fear memory. The duration of

freezing is scored and expressed as a percentage of the total observation time.[12]

Whole-Genome Microarray Analysis of Lung and Heart
Tissue
This method is used to identify changes in gene expression.

Tissue Preparation: Lungs and hearts are harvested from VIP KO and WT mice, immediately

frozen in liquid nitrogen, and stored at -80°C.[4][10]

RNA Extraction: Total RNA is isolated from the tissue samples using standard protocols (e.g.,

Trizol reagent). RNA quality and quantity are assessed via spectrophotometry and gel

electrophoresis.

Microarray Hybridization: Labeled cRNA is synthesized from the total RNA and hybridized to

a microarray chip (e.g., Affymetrix Mouse Genome Array).

Data Analysis: The arrays are scanned, and the raw data is normalized. Statistical analysis is

performed to identify genes that are differentially expressed between the KO and WT groups,

with significance determined by p-value and fold-change thresholds.[4][10]

Metabolic Measurements
These protocols are used to assess glucose homeostasis and other metabolic parameters.

Plasma Collection: Blood samples are collected from mice (e.g., via tail vein or cardiac

puncture) into tubes containing an anticoagulant. Plasma is separated by centrifugation.
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Glucose Measurement: Non-fasting and fasting (e.g., overnight fast) blood glucose levels are

measured using a standard glucometer.[15]

Hormone Assays: Plasma levels of insulin, leptin, amylin, gastrointestinal polypeptide (GIP),

glucagon-like peptide 1 (GLP-1), and peptide tyrosine tyrosine (PYY) are quantified using

specific enzyme-linked immunosorbent assays (ELISAs) or multiplex assays.[15]

Signaling Pathways and Experimental Workflows
The biological effects of VIP are mediated through its interaction with two G-protein coupled

receptors, VPAC1 and VPAC2.[15] This interaction typically leads to the activation of adenylyl

cyclase and an increase in intracellular cyclic AMP (cAMP).[15]

VIP VPAC1/VPAC2
Receptor

Binds G Protein
(Gs)

Activates

Adenylyl
Cyclase

Activates

cAMPConverts

ATP

Protein Kinase A
(PKA)

Activates
Downstream

Cellular Responses
(e.g., smooth muscle relaxation,

anti-inflammatory effects)

Phosphorylates
Targets

Click to download full resolution via product page

Caption: VIP Signaling Pathway.
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Caption: Workflow for Contextual Fear Conditioning.
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Caption: VIP KO and the Asthma Phenotype.
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[https://www.benchchem.com/product/b10820943#vasoactive-intestinal-peptide-knockout-
mouse-model-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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